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Compound of Interest

Compound Name: 2-Chloro-3-pyridylamine

Cat. No.: B031603

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Chloro-3-pyridylamine. Adherence
to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Profile:

Property Value

Molecular Formula C5H5CIN2

Molecular Weight 128.56 g/mol [1]

Appearance Solid

Melting Point 76-78 °C[2]

Solubility Soluble in methanol and water (30 g/L)[2][3]
Storage Temperature 2-8°C[3][4]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-3-pyridylamine is classified as an irritant and is harmful if swallowed, in contact with
skin, or inhaled.[4][5] It can cause serious eye and skin irritation, as well as respiratory irritation.

[1]141(5]
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Minimum Required PPE:

Equipment

Specification

Rationale

Eye and Face Protection

Safety goggles or chemical
safety glasses with side-
shields conforming to EN166
(EU) or NIOSH (US)
standards. A face shield may

also be necessary.[6][7]

Protects against splashes and

dust particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must
comply with EC directives
89/686/EEC and the EN374
standard.[7]

Prevents skin contact and

absorption.

Body Protection

Laboratory coat. For larger

quantities or risk of splashing,

flame-retardant and impervious

clothing is recommended.[6][8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
is necessary when dust may
be generated.[4][7][8] All
handling of the solid should
occur in a well-ventilated area,
preferably a chemical fume
hood.[8][9]

Prevents inhalation of harmful
dust.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2-Chloro-3-pyridylamine.
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Caption: Step-by-step workflow for the safe handling of 2-Chloro-3-pyridylamine.
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Detailed Protocol:

e Preparation:
o Ensure a certified chemical fume hood is operational and the workspace is clear.[3]
o Confirm that a safety shower and eyewash station are easily accessible.
o Put on all required personal protective equipment as detailed in the table above.

e Handling:

o Conduct all manipulations of the solid compound within the chemical fume hood to
minimize dust inhalation.[8][9]

o Use appropriate tools, such as a spatula, for weighing and transferring to avoid generating
dust.[8]

o When not in use, keep the container tightly closed in a dry, cool, and well-ventilated place.

[41[5]1[9]
e Post-Handling:
o Clean the work area and any equipment used.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][7]

o Properly remove and dispose of contaminated gloves and other disposable PPE as
hazardous waste.[4][8]

Emergency and Disposal Plans

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult
or stops, provide artificial respiration or oxygen.

Seek immediate medical attention.[4][5][9]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap.[4]

[9] Seek medical attention if irritation occurs.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[4][5][9] Seek immediate
medical attention.[4][10]

Ingestion

Rinse mouth with water.[4][5] Give a glass of
water to drink. Do NOT induce vomiting.[10] Call

a poison center or doctor for medical advice.[4]

[9]

Spill and Leak Procedures:

e Minor Spills:

o Clean up spills immediately.[4]

o Avoid breathing dust and contact with skin and eyes.[4]

o Use dry clean-up procedures and avoid generating dust.[4]

o Collect the material in a sealed container for disposal.[11]

e Major Spills:

o Evacuate the area.

o Alert the appropriate emergency response team.
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o Prevent the spill from entering drains or waterways.[7]
Disposal:

» Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4][5][9]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste to ensure complete and accurate classification.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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